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Compound of Interest

Compound Name: 12-Hydroxystearic acid

Cat. No.: B103531 Get Quote

An In-depth examination of the regulatory framework, safety assessments, and toxicological

data for 12-Hydroxystearic Acid (12-HSA) in cosmetic applications.

Introduction
12-Hydroxystearic acid (CAS No. 106-14-9), a saturated fatty acid derived from the

hydrogenation of castor oil, is a versatile ingredient in the cosmetics and personal care

industry. It primarily functions as a surfactant, cleansing agent, emollient, and thickener in a

wide array of products.[1] Its natural origin and multifunctional properties make it a popular

choice for formulators.[2][3] This technical guide provides a comprehensive overview of the

regulatory status of 12-hydroxystearic acid, summarizing key safety assessments and

toxicological data for researchers, scientists, and drug development professionals.

Regulatory Status
The use of 12-hydroxystearic acid in cosmetic products is permissible in major global

markets, with its safety affirmed by scientific bodies.

United States

In the United States, the Cosmetic Ingredient Review (CIR) Expert Panel has assessed the

safety of 12-hydroxystearic acid, which they refer to as Hydroxystearic Acid. The CIR Expert

Panel, an independent body of scientists, reviews the safety of cosmetic ingredients. After a

thorough evaluation of the available scientific data, the CIR Expert Panel concluded in 2015
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that hydroxystearic acid is "safe as a cosmetic ingredient in the present practices of use and

concentration."[4] This conclusion was reaffirmed in a subsequent review in 2019.[5][6]

The U.S. Food and Drug Administration (FDA) includes 12-hydroxystearic acid on its list of

indirect food additives, specifically as a component of paper and paperboard and as a lubricant

with incidental food contact.[4][7] The FDA's authority over cosmetics was expanded with the

Modernization of Cosmetics Regulation Act of 2022 (MoCRA), which introduced new

requirements for facility registration, product listing, and safety substantiation.[8]

European Union

In the European Union, 12-hydroxystearic acid is permitted for use in cosmetic products

under the general provisions of the Cosmetics Regulation (EC) No 1223/2009.[4][9] There are

no specific concentration limits or restrictions outlined in the annexes of the regulation for this

ingredient.[4]

However, a recent development in 2024 by the European Chemicals Agency (ECHA) has led to

the reclassification of 12-hydroxystearic acid as environmentally hazardous, specifically toxic

to aquatic life.[10][11] This change primarily affects the packaging, labeling (requiring the

appropriate hazard symbols), and transportation of the raw material and products containing it,

necessitating updates to Material Safety Data Sheets (MSDS).[10] This environmental

classification does not currently restrict its use within cosmetic formulations from a human

safety perspective.

Concentration of Use in Cosmetics
The use of 12-hydroxystearic acid in cosmetics has seen a significant increase. In 1999, its

use was reported in only two product categories. By 2015, this number had grown to 99

formulations across various product types. The maximum reported concentrations have also

risen, as detailed in the table below.
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Product Category Maximum Concentration of Use (%)

1999 Reported Uses

Lipsticks 2.5

Deodorants 5-10

2015 Reported Uses

"Other" Make-up Formulations 13.2

Eyeliners 13.1

Lipsticks 12.3

2022 Reported Uses (for Polyhydroxystearic

Acid)

Lipsticks 14.2

Data sourced from the Cosmetic Ingredient Review.[5]

Toxicological Profile & Safety Assessment
The safety of 12-hydroxystearic acid has been substantiated through a range of toxicological

studies. The CIR Expert Panel's review is a key source of this data.

Dermal Irritation and Sensitization
Based on studies available for hydrogenated castor oil and related fatty acids, ECHA concludes

that 12-hydroxystearic acid is not expected to be a skin or eye irritant.[12] The CIR panel

noted that while some antiperspirant prototype formulations containing 12-HSA showed

irritation under exaggerated occluded patch testing conditions, these formulations are generally

not irritating in actual use.[4]

A Local Lymph Node Assay (LLNA) was conducted to evaluate the skin sensitization potential

of 12-hydroxystearic acid. In this study, concentrations of 10%, 25%, and 50% 12-
hydroxystearic acid in dimethyl sulfoxide were applied to the ears of mice. The concentration

required to produce a three-fold increase in lymphocyte proliferation (EC3) was calculated to

be 16%, leading to the conclusion that 12-hydroxystearic acid is a sensitizer in this assay.
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However, the overall conclusion of the CIR Expert Panel is that 12-hydroxystearic acid is safe

when formulated to be non-irritating and non-sensitizing.[6]

Genotoxicity
12-Hydroxystearic acid has been evaluated for its potential to cause genetic mutations in a

variety of assays. It was found to be not mutagenic in the Ames test with Salmonella

typhimurium strains TA1535, TA100, TA1537, TA1538, and TA98. It also did not produce

chromosome aberrations in Chinese hamster ovary cells and was not mutagenic in the L5178Y

TK+/- mouse lymphoma assay, both with and without metabolic activation. An earlier finding of

mutagenicity in E. coli strain Hs30 was noted, but the collective evidence from more recent and

comprehensive studies supports a lack of genotoxic potential relevant to cosmetic use.

Carcinogenicity
An 18-month carcinogenicity study involving subcutaneous injection of 12-hydroxystearic acid
resulted in the classification of the substance as "tentatively carcinogenic." However, the CIR

Expert Panel concluded that the sarcomas observed at the injection site were a result of a

physical phenomenon and not indicative of the chemical's carcinogenic potential through

dermal application in cosmetics.[4]

Systemic Toxicity
A 90-day subchronic oral toxicity study in rats showed a reduced growth rate at dietary

concentrations of 8.7% and 17.3% 12-hydroxystearic acid, but not at 4.3%.[6] This effect was

attributed to the lower caloric density of the feed and not to systemic toxicity, as confirmed in a

subsequent study.[6] Hematological and microscopic evaluations in these studies were

unremarkable.[6]

Experimental Protocols
Detailed protocols for the specific studies on 12-hydroxystearic acid are not publicly

available. However, the methodologies generally follow standardized guidelines, such as those

from the Organisation for Economic Co-operation and Development (OECD).

Local Lymph Node Assay (LLNA) - General Protocol
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The LLNA is a method to assess the skin sensitization potential of a substance. The general

workflow is as follows:

Animal Phase Laboratory Phase Data Analysis

Acclimatize CBA/J mice Apply test substance (e.g., in DMSO)
to dorsal surface of each ear for 3 days Rest period (Days 4 & 5) Administer 3H-methyl thymidine

via tail vein on Day 5 Excise auricular lymph nodes Prepare single-cell suspensions Measure 3H-methyl thymidine incorporation
(Disintegrations Per Minute - DPM)

Calculate Stimulation Index (SI):
(DPM of test group) / (DPM of control group)

Calculate EC3 value:
Concentration yielding an SI of 3

Click to download full resolution via product page

Caption: General workflow of the Local Lymph Node Assay (LLNA).

Bacterial Reverse Mutation Test (Ames Test) - General
Protocol
The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Preparation

Exposure Analysis

Prepare cultures of
Salmonella typhimurium strains

(e.g., TA98, TA100, TA1535, TA1537)

Combine bacterial strain, test substance,
and S9 mix (or buffer)

Prepare S9 mix for
metabolic activation

Prepare various concentrations
of the test substance

Pour mixture onto minimal
glucose agar plates Incubate plates at 37°C for 48-72 hours Count the number of revertant colonies

on each plate
Compare colony counts of test plates

to negative control plates
A significant increase in revertants

indicates mutagenic potential

Click to download full resolution via product page

Caption: General workflow of the bacterial reverse mutation (Ames) test.
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Signaling Pathways
Currently, there is no significant body of research linking 12-hydroxystearic acid to specific

signaling pathways in the context of its use in cosmetics or its toxicological profile. Its primary

functions are based on its physicochemical properties as a fatty acid.

Logical Relationships in Regulatory Status
The regulatory standing of 12-hydroxystearic acid is determined by independent

assessments in different regions, with recent environmental concerns adding a new dimension.

USA Regulatory Assessment EU Regulatory Assessment

12-Hydroxystearic Acid

Cosmetic Ingredient Review (CIR)
Expert Panel Assessment

FDA listing as indirect
food additive

Permitted under Cosmetics
Regulation (EC) No 1223/2009

ECHA Reclassification (2024)

Conclusion: Safe as used in cosmetics Environmentally Hazardous
(Aquatic Toxicity)

Affects packaging & transport,
not cosmetic use per se

Click to download full resolution via product page

Caption: Regulatory status of 12-Hydroxystearic Acid in the USA and EU.

Conclusion
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12-Hydroxystearic acid has a long history of safe use in cosmetic products, supported by

comprehensive safety assessments from the CIR Expert Panel. It is considered safe for use in

cosmetics in both the United States and the European Union. While the recent ECHA

reclassification concerning its environmental impact is a significant development for the supply

chain, it does not alter the human safety assessment for its use in cosmetics. The available

toxicological data indicates a low potential for irritation, and it is not considered genotoxic or

carcinogenic under the conditions of cosmetic use. As with any cosmetic ingredient, formulators

should ensure that the final product is non-irritating and non-sensitizing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b103531#regulatory-status-of-12-hydroxystearic-acid-
in-cosmetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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